Cas no 114704-10-8 (1-Azabicyclo[2.2.1]heptane-3-carboxylic acid, ethyl ester)

• Product Name: 1-Azabicyclo[2.2.1]heptane-3-carboxylic acid, ethyl ester
• CAS No: 114704-10-8
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 3033951
• PubChem ID: 14810910
• Update Time: 2025-04-21

1-Azabicyclo[2.2.1]heptane-3-carboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.1]heptane-3-carboxylic acid, ethyl ester
• BQNAHLRWSVMSEA-UHFFFAOYSA-N
• SCHEMBL7330432
• 114704-10-8
• Ethyl-1-azabicyclo[2.2.1]hept-3-ylcarboxylate
• ethyl 1-azabicyclo[2.2.1]heptane-3-carboxylate

• Inchi： 1S/C9H15NO2/c1-2-12-9(11)8-6-10-4-3-7(8)5-10/h7-8H,2-6H2,1H3
• InChI Key： BQNAHLRWSVMSEA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CN2CCC1C2)=O

Computed Properties

• Exact Mass: 169.110278721Da
• Monoisotopic Mass: 169.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.5Ų